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Compound of Interest

Compound Name: 8-Hydroxyquinoline citrate

Cat. No.: B092591 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. 8-Hydroxyquinoline citrate, a compound utilized in various laboratory

applications, is classified as a hazardous substance requiring specific disposal procedures to

mitigate risks to human health and the ecosystem. Adherence to these protocols is not only a

matter of regulatory compliance but also a reflection of a deep-seated commitment to safety

and sustainability.

Immediate Safety and Disposal Protocols
8-Hydroxyquinoline citrate and its parent compound, 8-Hydroxyquinoline, are categorized as

hazardous waste.[1][2] Disposal must be conducted in strict accordance with all applicable

national, regional, and local regulations. Under no circumstances should this chemical be

disposed of in sanitary sewers or waterways, as it is very toxic to aquatic life with long-lasting

effects.[3]

The primary recommended method of disposal for 8-Hydroxyquinoline citrate is through a

licensed hazardous-waste disposal contractor.[3] A common practice for organic materials of

this nature is incineration. This involves dissolving or mixing the compound with a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and a scrubber to

neutralize harmful combustion byproducts.[4]

Empty or uncleaned containers must be handled with the same precautions as the substance

itself and disposed of as hazardous waste.[2]
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In the event of a spill, it is crucial to prevent the material from entering drains or surface waters.

[1] Spills should be carefully contained and collected using appropriate absorbent materials.

The collected waste must then be placed in a suitable, sealed container for disposal by a

licensed professional.[4]

Hazard Profile and Personal Protective Equipment
The hazardous nature of 8-Hydroxyquinoline and its salts necessitates the use of appropriate

personal protective equipment (PPE) at all times. This includes safety glasses with side-

shields, chemical-resistant gloves, and a lab coat.[4] If there is a risk of dust formation,

respiratory protection should be worn.

The following table summarizes the key hazard information for 8-Hydroxyquinoline, the active

component of 8-Hydroxyquinoline citrate.

Hazard Classification Description

Acute Oral Toxicity Toxic if swallowed.[3]

Serious Eye Damage Causes serious eye damage.[3]

Skin Sensitization May cause an allergic skin reaction.[3]

Reproductive Toxicity May damage the unborn child.[3]

Aquatic Toxicity (Acute) Very toxic to aquatic life.[3]

Aquatic Toxicity (Chronic)
Very toxic to aquatic life with long lasting effects.

[3]

Transport Hazard

Classified as a toxic solid, organic, n.o.s. (8-

Hydroxyquinoline), UN 2811, Hazard Class 6.1,

Packing Group III for transportation.[2]

Disposal Workflow
The decision-making process for the proper disposal of 8-Hydroxyquinoline citrate can be

visualized as a clear workflow. This ensures that all safety and regulatory aspects are

considered.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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